2,4-Dihydroxypyridine
Overview
Description
2,4-Dihydroxypyridine (also known as 2,4-Pyridinediol, 3-Deazauracil, 4-Hydroxy-2-pyridone) is a potent inhibitor of dihydrouracil dehydrogenase . It belongs to the class of organic compounds known as pyridinones .
Synthesis Analysis
This compound has been used in the synthesis of diazaphenoxathiin skeleton . The construction of 1,4-DHP, a notable organic scaffold with diverse pharmaceutical applications, has been achieved with structural and functional modifications using multi-component one-pot and green synthetic methodologies .Molecular Structure Analysis
The empirical formula of this compound is C5H5NO2 . The molecular weight is 111.10 . The SMILES string representation is Oc1ccnc(O)c1 .Chemical Reactions Analysis
Dihydropyridines, including this compound, are among the most beneficial scaffolds that have revolutionized pharmaceutical research with unprecedented biological properties . Over the years, metamorphosis of easily accessible 1,2- and 1,4-dihydropyridine intermediates by synthetic chemists has generated several drug molecules .Physical and Chemical Properties Analysis
This compound is a solid at 20°C . It has a melting point of 272-276 °C (lit.) . The compound is light yellow to green in color . It is soluble in DMSO and methanol .Scientific Research Applications
Chemical Reactions and Synthesis
2,4-Dihydroxypyridine has been studied for its role in various chemical reactions and synthesis processes. For instance, its derivative, 2,6-dihydroxypyridine, was found effective in the deoxygenation of sulfoxides, suggesting its utility in organic synthesis and functional group compatibility (Miller, Collier, & Wu, 2000). Additionally, the structure of 2,4-dihydroxypyridines has been a subject of interest, providing insights into the properties of hydroxy groups and their reactivity (Woodburn & Hellmann, 2010).
Chelation and Iron Mobilization
This compound and its derivatives have been explored for their potential in chelation, particularly in iron mobilization. Research has shown that certain derivatives can effectively remove iron from proteins like transferrin and ferritin, with implications for studying iron metabolism and treating iron overload diseases (Kontoghiorghes, 1987).
Interaction with Enzymes
The interaction of this compound with enzymes has been another area of interest. It has been identified as an inhibitor of catechol-O-methyltransferase, a key enzyme in catecholamine metabolism, indicating its potential relevance in biochemical studies and therapeutic applications (Raxworthy, Youde, & Gulliver, 1983).
Photobiological Studies
Studies have also explored the role of this compound in photobiological processes. For example, its photooxidation kinetics have been analyzed, revealing insights into how its ionization states affect photooxidative processes. This has implications for its use in fields like pesticide design and clinical therapeutics (Pajares et al., 2002).
Metabolic Pathways
The metabolism of this compound has been investigated, particularly in relation to its oxidation and product formation. This includes studies on enzymes like oxygenase and their role in the metabolic pathways of this compound (Gauthier & Rittenberg, 1971).
Mechanism of Action
Target of Action
The primary target of 2,4-Dihydroxypyridine is the voltage-gated L-type calcium channels found on smooth muscle cells of arterial blood vessels . These channels are responsible for regulating the entry of extracellular calcium into muscle cells, which in turn stimulates muscular contraction of blood vessels .
Mode of Action
This compound works by binding to and blocking these voltage-gated L-type calcium channels . By blocking these channels, it is able to decrease blood vessel contraction, leading to a sustained vasodilation . This results in changes in heart function, including reductions in heart rate, strength of contractility, and speed of conduction within the heart .
Biochemical Pathways
The blocking of these channels by this compound leads to a reduction in the entry of calcium ions into the cell . This in turn affects the calcium-dependent signaling pathways, leading to a drop in blood pressure and a decrease in the oxygen requirements of the heart .
Pharmacokinetics
It is known that renal dysfunction can increase exposure to 5-fu following s-1 administration, a drug that contains this compound . The plasma Cmax values of FT, 5-FU, oxonic acid, and CDHP increased dose-dependently and after 1–2 h were in the ranges 5.8–13 μM, 0.4–2.4 μM, 0.026–1.337 μM, and 1.1–3.6 μM, respectively .
Result of Action
The result of the action of this compound is a decrease in blood pressure and a decrease in the oxygen requirements of the heart . This makes it useful in the treatment of conditions that relate to increased vascular resistance, or increased contraction of blood vessels .
Action Environment
The action of this compound can be influenced by environmental factors. For example, it should be stored in an inert atmosphere at room temperature . It is also soluble in DMSO and methanol . .
Safety and Hazards
2,4-Dihydroxypyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing protective equipment, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Future Directions
Biochemical Analysis
Biochemical Properties
2,4-Dihydroxypyridine plays a significant role in various biochemical reactions. It is known to interact with several enzymes, proteins, and other biomolecules. One of the key interactions is with dihydrouracil dehydrogenase, an enzyme involved in the catabolism of uracil and thymine. This compound acts as an inhibitor of this enzyme, thereby affecting the pyrimidine metabolism pathway . Additionally, it has been used in the synthesis of complex organic molecules, demonstrating its utility as a biochemical building block .
Cellular Effects
The effects of this compound on various cell types and cellular processes have been studied extensively. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been shown to enhance the sensitivity of cancer cells to chemotherapeutic agents by inhibiting DNA repair mechanisms . This compound also affects the expression of genes involved in cell cycle regulation and apoptosis, thereby influencing cell proliferation and survival .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, its inhibition of dihydrouracil dehydrogenase results from its binding to the active site of the enzyme, preventing the normal substrate from accessing the site . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, thereby altering the transcriptional activity of target genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under normal conditions but can degrade under extreme conditions such as high temperature or strong acidic or basic environments . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of enzyme activity and persistent changes in gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it has been found to enhance the efficacy of certain chemotherapeutic agents without causing significant toxicity . At high doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . These findings highlight the importance of optimizing dosage to achieve therapeutic benefits while minimizing adverse effects.
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly those related to pyrimidine metabolism. It interacts with enzymes such as dihydrouracil dehydrogenase, which plays a crucial role in the degradation of uracil and thymine . The inhibition of this enzyme by this compound can lead to alterations in metabolic flux and changes in the levels of various metabolites .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization to particular cellular compartments, where it can exert its biochemical effects . The compound’s distribution is influenced by factors such as its solubility and affinity for different cellular components .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. It has been found to localize primarily in the cytoplasm and nucleus, where it interacts with various enzymes and regulatory proteins . The presence of targeting signals and post-translational modifications can further direct this compound to specific subcellular compartments, enhancing its efficacy in modulating cellular processes .
Properties
IUPAC Name |
4-hydroxy-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2/c7-4-1-2-6-5(8)3-4/h1-3H,(H2,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEZJPIDPVXJEME-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90274238 | |
Record name | 2,4-Dihydroxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90274238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
626-03-9, 84719-31-3 | |
Record name | 4-Hydroxy-2(1H)-pyridinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=626-03-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Deazauracil | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000626039 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Pyridinediol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084719313 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 626-03-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=119859 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 626-03-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37839 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4-Dihydroxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90274238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydroxy-2-pyridone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.932 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4-DIHYDROXYPYRIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LQ01OR5OK4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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